Cas no 710-43-0 (Diethyl cis-cyclopropane-1,2-dicarboxylate)

• Product Name: Diethyl cis-cyclopropane-1,2-dicarboxylate
• CAS No: 710-43-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD14525685
• CID: 546202
• PubChem ID: 642980
• Update Time: 2025-07-15

Diethyl cis-cyclopropane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedicarboxylic acid, diethyl ester, (1R,2S)-rel-
• Diethyl cis-1,2-Cyclopropanedicarboxylate
• cis-cyclopropane-1,2-dicarboxylic acid diethyl ester
• Diethyl cis-cyclopropane-1,2-dicarboxylate
• AC1LD67H
• AG-I-03462
• cis-Cyclopropan-1,2-dicarbonsaeure-diaethylester
• cis-Diethyl cyclopropane-1,2-dicarboxylate
• CTK5D3395
• SureCN8914013
• Diethylcis-cyclopropane-1,2-dicarboxylate
• C9H14O4
• diethyl (1R,2S)-cyclopropane-1,2-dicarboxylate
• EBD9948
• SXLDHZFJMXLFJU-KNVOCYPGSA-N
• 1016AC
• DIethyl-cis-cyclopropane-1,2-dicarboxylate
• cis-Diethylcyclopropane-1,2-dicarboxylate
• CS-0151916
• AMY36652
• 1,2-cyclopropanedicarboxylic acid, diethyl ester, (1R,2S)-
• AKOS015843331
• A9332
• SCHEMBL8914013
• InChI=1/C9H14O4/c1-3-12-8(10)6-5-7(6)9(11)13-4-2/h6-7H,3-5H2,1-2H3/t6-,7
• 1,2-diethyl (1R,2S)-cyclopropane-1,2-dicarboxylate
• 710-43-0
• MFCD14525685
• BB 0261134
• AS-42479
• A1-24366
• DB-074371

• MDL： MFCD14525685
• Inchi： 1S/C9H14O4/c1-3-12-8(10)6-5-7(6)9(11)13-4-2/h6-7H,3-5H2,1-2H3/t6-,7+
• InChI Key： SXLDHZFJMXLFJU-KNVOCYPGSA-N
• SMILES： O(CC)C([C@H]1C[C@H]1C(=O)OCC)=O

Computed Properties

• Exact Mass: 186.089
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 168-171 ºC (15 Torr)
• Flash Point: 98.3±0.0 ºC,
• Refractive Index: 1.4420 (20 ºC)
• Solubility: Slightly soluble (3.9 g/l) (25 º C),

Diethyl cis-cyclopropane-1,2-dicarboxylate Security Information

• HazardClass：IRRITANT

Additional information on Diethyl cis-cyclopropane-1,2-dicarboxylate

Introduction to Diethyl cis-cyclopropane-1,2-dicarboxylate (CAS No. 710-43-0)

Diethyl cis-cyclopropane-1,2-dicarboxylate, with the chemical formula C₈H₁₀O₄ and CAS number 710-43-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This diester derivative of cyclopropanedicarboxylic acid has garnered considerable attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The compound is characterized by its cyclic structure, which includes a cyclopropane ring linked to two carboxylate groups. The presence of the cyclopropane moiety imparts distinct reactivity and stability, making it a valuable intermediate in various chemical transformations. The diethyl esterification of the carboxyl groups enhances solubility and compatibility with other functional groups, facilitating its use in complex synthetic pathways.

In recent years, Diethyl cis-cyclopropane-1,2-dicarboxylate has been explored for its role in the synthesis of biologically active molecules. Its rigid three-membered ring structure can serve as a scaffold for designing novel pharmacophores, which are essential for drug discovery. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific applications, such as the development of novel antibiotics or anti-inflammatory agents.

One of the most intriguing aspects of CAS No. 710-43-0 is its potential in catalytic processes. The cyclopropane ring can act as a ligand or a substrate in various catalytic reactions, including hydrogenation and oxidation processes. Recent studies have demonstrated its utility in asymmetric synthesis, where it serves as a chiral auxiliary to induce stereoselectivity in product formation. This capability is particularly valuable in pharmaceuticals, where enantiopurity is often critical for efficacy and safety.

The pharmaceutical industry has shown interest in derivatives of cyclopropanedicarboxylic acid due to their potential bioactivity. For instance, modifications of the diethyl ester have been investigated for their antimicrobial properties. Researchers have synthesized analogs that exhibit promising activity against resistant bacterial strains, highlighting the compound's significance in addressing global health challenges.

Synthetic methodologies for producing high-purity Diethyl cis-cyclopropane-1,2-dicarboxylate have been refined over the years. Modern techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic esterifications, have improved yield and purity while reducing environmental impact. These advancements align with the growing emphasis on sustainable chemistry practices in industrial applications.

The compound's versatility extends to material science applications as well. Its unique structural features make it a candidate for polymerization studies, where it can contribute to the development of novel materials with enhanced mechanical or thermal properties. Additionally, its stability under various conditions makes it suitable for use in coatings and adhesives that require durability and resistance to environmental stressors.

In academic research, CAS No. 710-43-0 continues to be a subject of investigation due to its potential role in understanding fundamental chemical principles. Studies on its reactivity patterns and spectroscopic properties contribute to our broader understanding of organic chemistry. These insights are not only academically rewarding but also lay the groundwork for future innovations in synthetic chemistry.

The future prospects of Diethyl cis-cyclopropane-1,2-dicarboxylate are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with enhanced functionalities. As our understanding of molecular interactions deepens, so too will the applications of this versatile compound.